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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608

Disperse Orange 30: A Performance Benchmark
Against Industry Standards

This guide provides a comprehensive validation of Disperse Orange 30's performance
characteristics against established industry standards. Designed for researchers, scientists,
and professionals in drug development and material science, this document offers an objective
comparison with alternative disperse dyes, supported by experimental data and detailed
methodologies.

Executive Summary

Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants,
characterized by its non-ionic nature and low water solubility.[1] It is primarily utilized in the
dyeing of hydrophobic synthetic fibers such as polyester, acetate, nylon, and acrylics.[1] The
dyeing mechanism involves the formation of a fine aqueous dispersion at elevated
temperatures, typically around 130°C under pressure, which allows the dye particles to diffuse
into the swollen polymer chains of the fiber.[1] This guide outlines the performance of Disperse
Orange 30 in key fastness tests and compares it with other relevant disperse dyes.

Comparative Performance Data

The selection of a disperse dye is heavily influenced by its fastness properties, which
determine the durability of the color under various environmental and end-use conditions. The
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following tables summarize the key performance indicators for Disperse Orange 30 and a
selection of alternative disperse dyes. The data is compiled from technical datasheets and is
based on standardized testing protocols.

Table 1: Fastness Properties of Disperse Orange 30

Performance Metric Test Standard Rating
Light Fastness (Xenon Arc) ISO 105-B02 6[2][3]
Wash Fastness (Staining on

ISO 105-C06 4-5[3]
Polyester)
Wash Fastness (Staining on

ISO 105-C06 5[3]
Cotton)
Sublimation Fastness (180°C) ISO 105-P0O1 4-5[3][4]
Rubbing Fastness (Dry) ISO 105-X12 5[2]
Rubbing Fastness (Wet) ISO 105-X12 5[2]

Rating Scale: For Light Fastness, the scale is 1-8, where 8 is the highest fastness. For all other
properties, the scale is 1-5, where 5 is the highest fastness.

Table 2: Comparative Fastness Properties of Alternative Disperse Dyes
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Wash
Light Fastness Sublimation
Chemical Fastness (ISO 105- Fastness
Dye Name C.l. Name
Class (ISO 105- Co06, (ISO 105-
B02) Stainingon P01, 180°C)
PES)
Disperse
11152 Monoazo 5-6 5 4-5
Brown 1
Disperse
11227 Monoazo 5-6 4-5 4
Orange 25
Disperse
11345 Monoazo 6-7 5 4-5
Blue 79
Disperse
111135 Monoazo 6 4-5 5
Orange 31

Data for this table was compiled from multiple sources.[5][6][7]

Key Performance Indicators: A Deeper Dive

Light Fastness: This property measures the resistance of the dye to fading when exposed to
light. Disperse Orange 30 exhibits good light fastness, making it suitable for applications with
moderate to high light exposure.[2][8]

Wash Fastness: This indicates the dye's ability to withstand repeated washing without
significant color loss or staining of adjacent fabrics. Disperse Orange 30 demonstrates
excellent wash fastness, particularly in preventing staining on cotton.[3]

Sublimation Fastness: This is a critical parameter for disperse dyes, especially in processes
involving heat setting or pressing. It refers to the resistance of the dye to vaporizing at high
temperatures. Disperse Orange 30 shows good to excellent sublimation fastness.[3][4][8]

Rubbing Fastness: Also known as crocking, this property measures the resistance of the color
to transferring to other surfaces through rubbing. Disperse Orange 30 boasts excellent
rubbing fastness in both dry and wet conditions.[2]
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Experimental Protocols

The following are detailed methodologies for the key fastness tests cited in this guide.

ISO 105-C06: Colour Fastness to Washing

This method is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

Apparatus and Materials:

Launder-Ometer or a similar apparatus for rotating closed containers in a thermostatically
controlled water bath.

o Stainless steel containers (75 £ 5 mm diameter x 125 + 10 mm high) of 550 + 50 ml capacity.

o Stainless steel balls (6 mm diameter).

» Multifibre adjacent fabric (complying with ISO 105-F10).

o ECE non-phosphate reference detergent 'B'.

e Sodium perborate tetrahydrate.

o Grade 3 water.

e Grey Scale for assessing change in colour (ISO 105-A02) and for assessing staining (ISO
105-A03).

Procedure:

e A 100 mm x 40 mm specimen of the dyed textile is sewn together with a same-sized piece of
multifibre adjacent fabric along one of the shorter sides.

e A solution is prepared containing 4 g/L of ECE detergent and 1 g/L of sodium perborate in
Grade 3 water.

e The composite specimen is placed in a stainless steel container with the specified volume of
the test solution and the required number of stainless steel balls (typically 10 or 25
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depending on the specific test procedure).

e The container is sealed and placed in the Launder-Ometer, which is operated for 30 minutes
at the specified temperature (e.g., 60°C for procedure C2S).

» After the test, the composite specimen is removed, rinsed twice in hot and then cold Grade 3
water.

e The excess water is squeezed out, and the specimen is dried in warm air at a temperature
not exceeding 60°C.

e The change in colour of the dyed specimen and the degree of staining on the multifibre
adjacent fabric are assessed using the respective Grey Scales.

ISO 105-B02: Colour Fastness to Artificial Light: Xenon
Arc Fading Lamp Test

This method evaluates the resistance of the colour of textiles to the action of an artificial light
source representative of natural daylight (D65).

Apparatus and Materials:

Xenon arc fading lamp apparatus, equipped with an air-cooled or water-cooled xenon arc
lamp.

Optical filters to ensure the spectral distribution of the light source simulates natural daylight.

Black standard thermometer or black panel thermometer.

Blue wool references (either scale 1-8 or L2-L9).

Grey Scale for assessing change in colour (ISO 105-A02).

Procedure:

o A specimen of the textile to be tested is mounted on a specimen holder.

o A set of blue wool references is also mounted in the same manner.
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e The specimens and references are placed in the xenon arc apparatus and exposed to light
under specified conditions of temperature, humidity, and irradiance (typically 42 W/mz in the
300-400 nm range).

e The exposure is continued until a specified contrast on the Grey Scale is produced on the
test specimen or on the blue wool references.

e The colour fastness of the specimen is assessed by comparing the change in its colour with
that of the blue wool references. The rating corresponds to the number of the blue wool
reference that shows a similar change in colour.

ISO 105-X12: Colour Fastness to Rubbing

This method determines the resistance of the colour of textiles to rubbing off and staining other
materials.

Apparatus and Materials:

Crockmeter (rubbing tester).

Standard cotton rubbing cloth (50 mm x 50 mm).

Grey Scale for assessing staining (ISO 105-A03).

Abrasive paper.
Procedure:

o Atest specimen (at least 140 mm x 50 mm) is placed on the base of the crockmeter, over a
piece of abrasive paper.

e Dry Rubbing: A conditioned piece of standard cotton rubbing cloth is fixed to the rubbing
finger of the crockmeter. The finger is then moved back and forth 10 times over the specimen
with a downward force of 9 N.

o Wet Rubbing: A piece of standard cotton rubbing cloth is wetted with Grade 3 water and
squeezed to a defined liquid pickup. The procedure is then the same as for dry rubbing.
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e The amount of colour transferred to the rubbing cloth is assessed using the Grey Scale for
staining.

ISO 105-P01: Colour Fastness to Dry Heat (Excluding
Pressing)

This method is used to determine the resistance of the colour of textiles to the action of dry
heat, which is relevant for processes like sublimation.

Apparatus and Materials:
o Heating device capable of maintaining a specified temperature (e.g., 180°C £ 2°C).
e Undyed, bleached cotton fabric as an adjacent fabric.

» Grey Scale for assessing change in colour (ISO 105-A02) and for assessing staining (ISO
105-A03).

Procedure:

A specimen of the dyed textile is placed between two pieces of the undyed cotton adjacent
fabric.

e The composite specimen is placed in the heating device and subjected to the specified
temperature for 30 seconds.

o After heating, the specimen is removed and allowed to cool.

e The change in colour of the test specimen and the staining of the adjacent fabric are
assessed using the appropriate Grey Scales.

Quality Control Workflow for Disperse Dyes

The following diagram illustrates a typical quality control workflow for disperse dyes in a textile
manufacturing setting, ensuring consistent performance and adherence to standards.
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Caption: A typical workflow for ensuring the quality of disperse dyes from raw material to
finished product.

Conclusion

Disperse Orange 30 demonstrates a robust performance profile with good to excellent
fastness properties across key industry-standard tests. Its high ratings in light, wash,
sublimation, and rubbing fastness make it a reliable choice for dyeing polyester and other
synthetic fibers for a wide range of applications. When compared to other disperse dyes, it
maintains a competitive standing, particularly in its well-balanced overall performance. The
detailed experimental protocols provided in this guide offer a framework for the objective
validation of its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552608#validation-of-disperse-orange-30-
performance-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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